Cas no 1087788-16-6 (N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide)

• Product Name: N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide
• CAS No: 1087788-16-6
• MF: C₅H₈F₄N₂O₂
• MW: 204.122835159302
• CID: 6537319
• PubChem ID: 43128681
• Update Time: 2025-05-25

N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide
• 1087788-16-6
• EN300-1291278

• Inchi： 1S/C5H8F4N2O2/c6-4(7)5(8,9)2-13-1-3(10)11-12/h4,12H,1-2H2,(H2,10,11)
• InChI Key： LGOXWHDGFGUNPF-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(COC/C(=N/O)/N)F

Computed Properties

• Exact Mass: 204.05219015g/mol
• Monoisotopic Mass: 204.05219015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide

Recent Advances in the Study of N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide (CAS: 1087788-16-6)

N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide (CAS: 1087788-16-6) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique tetrafluoropropoxy and hydroxyethanimidamide functional groups, has shown promising potential in various therapeutic applications, particularly as a precursor or intermediate in the synthesis of bioactive molecules. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential applications in drug development.

One of the key areas of research involving N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide is its role as a nitric oxide synthase (NOS) inhibitor. Nitric oxide (NO) is a critical signaling molecule involved in numerous physiological and pathological processes, and dysregulation of NO production has been implicated in various diseases, including inflammatory disorders and cancer. Researchers have explored the compound's ability to modulate NOS activity, with preliminary findings suggesting its efficacy in reducing NO overproduction in cellular models. These findings highlight its potential as a therapeutic agent for conditions characterized by excessive NO signaling.

In addition to its pharmacological properties, the synthetic accessibility of N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide has been a focal point of recent investigations. A study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for the compound, emphasizing its scalability and yield efficiency. The researchers employed a multi-step synthesis involving fluorinated precursors and hydroxyamination reactions, achieving a high purity product suitable for further biological evaluation. This advancement is expected to facilitate broader exploration of the compound's applications in drug discovery.

Another noteworthy aspect of N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide is its potential use in the development of antimicrobial agents. Recent in vitro studies have demonstrated its inhibitory effects against a range of bacterial and fungal pathogens, including drug-resistant strains. The compound's mechanism of action appears to involve disruption of microbial cell membrane integrity and interference with essential enzymatic processes. These findings underscore its promise as a lead compound for the design of new antimicrobial therapies, particularly in the face of rising antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide. Pharmacokinetic studies have revealed limitations in its bioavailability and metabolic stability, necessitating further structural optimization. Researchers are currently exploring derivative compounds with improved pharmacokinetic profiles while retaining the desired biological activity. Additionally, toxicological assessments are underway to ensure the compound's safety for potential therapeutic use.

In conclusion, N'-hydroxy-2-(2,2,3,3-tetrafluoropropoxy)ethanimidamide (CAS: 1087788-16-6) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its diverse pharmacological properties, coupled with advancements in synthetic methodologies, position it as a valuable tool for drug discovery and development. Future research efforts should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications, paving the way for its potential clinical utilization.